2-{[4-(Trifluoromethyl)benzene-1-sulfonyl]oxy}-1H-isoindole-1,3(2H)-dione

• CAS No.: 335385-82-5
• Molecular Formula: C15H8F3NO5S
• Molecular Weight: 371.3 g/mol
• IUPAC Name: (1,3-dioxoisoindol-2-yl) 4-(trifluoromethyl)benzenesulfonate
• InChI: InChI=1S/C15H8F3NO5S/c16-15(17,18)9-5-7-10(8-6-9)25(22,23)24-19-13(20)11-3-1-2-4-12(11)14(19)21/h1-8H
• InChI Key: JBRLLSJLVKFBJL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)N(C2=O)OS(=O)(=O)C3=CC=C(C=C3)C(F)(F)F

Description

2-{[4-(Trifluoromethyl)benzene-1-sulfonyl]oxy}-1H-isoindole-1,3(2H)-dione is an organic compound known for its unique chemical structure and properties. This compound features a trifluoromethyl group attached to a benzene ring, which is further connected to a sulfonyl group and an isoindole dione moiety. The presence of the trifluoromethyl group imparts significant chemical stability and reactivity, making it a valuable compound in various scientific and industrial applications.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-{[4-(Trifluoromethyl)benzene-1-sulfonyl]oxy}-1H-isoindole-1,3(2H)-dione typically involves the reaction of 4-(trifluoromethyl)benzenesulfonyl chloride with isoindole-1,3-dione under controlled conditions. The reaction is usually carried out in the presence of a base, such as triethylamine, in an organic solvent like dichloromethane. The reaction mixture is stirred at room temperature for several hours, followed by purification through recrystallization or chromatography to obtain the desired product .

Industrial Production Methods: On an industrial scale, the production of this compound may involve continuous flow reactors to ensure consistent reaction conditions and high yield.